Cas no 8001-54-5 (Benzalkonium chloride)

Benzalkonium chloride (BAC) is a quaternary ammonium compound widely used as a cationic surfactant and disinfectant. It exhibits broad-spectrum antimicrobial activity against bacteria, fungi, and enveloped viruses, making it effective for sterilization and preservation applications. BAC is valued for its stability, water solubility, and compatibility with various formulations, including antiseptics, disinfectants, and personal care products. Its mechanism of action involves disrupting microbial cell membranes, leading to cell lysis. Commonly employed in healthcare, pharmaceuticals, and industrial settings, BAC is also utilized in ophthalmic solutions and as a preservative in cosmetics. Its efficacy at low concentrations and non-corrosive properties enhance its utility in diverse environments.
Benzalkonium chloride structure
Benzalkonium chloride structure
Product name:Benzalkonium chloride
CAS No:8001-54-5
MF:C21H38ClN
MW:340
MDL:MFCD00145757
CID:47959

Benzalkonium chloride Chemical and Physical Properties

Names and Identifiers

    • Benzalkonium chloride
    • Benzalkonium (C8-C16) chloride
    • N-Alkyl (C8-C18)-N-benzyl-N,N-dimethylammoniumchloride
    • Alkyl Dimethyl Benzyl Ammonium Chloride (Benzalkoniumchloride)
    • ADBAC
    • N-alkyl dimethyl benzyl Ammonium Chloride Alkyl
    • Alkyl dimethyl benzyl ammonium chloride
    • Benzolkonium chloride
    • C8-18-Alkylbenzyldimethylammonium chloride
    • 1227
    • BenzalkoniuM chloride, alkyl distribution froM C8H17 to C16H33
    • Alkylbenzyldimethylammonium chloride
    • Alkyldimethylbenzylammonium chloride
    • Benzalkonium chloride, 1227 ,Polyquaternary compound
    • Benzalkonium Bromide
    • Benzalkonium chloride,99%
    • BENZALKONIUM CHLORIDE, BP 99+%
    • BenzalkoniumChlorideB.P.
    • BenzalkoniumChloridePure
    • BENZALKONIUM CHLORIDE, PHARMA
    • BENZALKONIUM CHLORIDE SOLUTION 10%
    • BENZALKONIUM CHLORIDE SOLUTION 50%, PHARMA
    • BENZALKONIUM CHLORIDE, POWDER
    • BENZALKONIUM CHLORIDE, GEL
    • MDL: MFCD00145757
    • Inchi: 1S/C23H42N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-18-21-24(2,3)22-23-19-16-15-17-20-23;/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1H/q+1;/p-1
    • InChI Key: XIWFQDBQMCDYJT-UHFFFAOYSA-MCopyCopied
    • SMILES: C[N+](C[(CH2)nCH3])(C)CC1=CC=CC=C1.[Cl-].[n=].[6 -16]

Computed Properties

  • Exact Mass: 367.30100

Experimental Properties

  • Color/Form: Yellowish white waxy solid or colloidal body. With aromatic aroma and bitter taste
  • Density: 0.98
  • Boiling Point: >100°C/760mmHg
  • Solubility: 极易溶于水和乙醇(96%)。摇动时,水溶液会产生大量泡沫。
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, moisture. Hygroscopic.
  • PSA: 0.00000
  • LogP: 7.76610

Benzalkonium chloride Security Information

Benzalkonium chloride Customs Data

  • HS CODE:34021200

Benzalkonium chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
317329-500G
Benzalkonium chloride, alkyl distribution from C8H17 to C16H33
8001-54-5
500G
¥ 978 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A860260-25g
Alkyl-benzyl-dimethylammonium chloride
8001-54-5 80% ethanol solution
25g
¥50.00 2022-09-29
TRC
B183550-100g
Benzalkonium Chloride
8001-54-5
100g
$ 167.00 2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A304666-5g
Benzalkonium chloride
8001-54-5 80% ethanol solution
5g
¥41.90 2023-09-04
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce52104-1g
Benzalkonium chloride (Alkyldimethylbenzylammonium chloride)
8001-54-5 98%
1g
¥445.00 2023-09-07
eNovation Chemicals LLC
K90450-25g
Alkyldimethylbenzylammonium chloride
8001-54-5 80%
25g
$380 2023-09-02
BAI LING WEI Technology Co., Ltd.
J01C21541-5kg
Benzalkonium chloride
8001-54-5
5kg
¥11771 2023-11-24
BAI LING WEI Technology Co., Ltd.
A01317329-100g
Benzalkonium chloride
8001-54-5 N/A
100g
¥332 2023-11-24
MedChemExpress
HY-B2232-50.9850 mg (510 mg/ml * 98 μl in water)
Benzalkonium chloride
8001-54-5 ≥98.0%
50.9850 mg (510 mgml * 98 μl in water)
¥500 2024-04-17
BAI LING WEI Technology Co., Ltd.
R67710048-10mg-10mg
Benzalkonium chloride
8001-54-5
10mg
¥80 2023-11-24

Benzalkonium chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:8001-54-5)Benzalkonium chloride
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Purity:99%
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(CAS:8001-54-5)Benzalkonium chloride
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(CAS:8001-54-5)十二烷基二甲基苄基氯化铵(1227) 8001-54-5
Order Number:LE20541192
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally

Additional information on Benzalkonium chloride

Benzalkonium Chloride (CAS No. 8001-54-5): A Versatile Antimicrobial Agent in Modern Applications

Benzalkonium chloride (CAS No. 8001-54-5), often abbreviated as BAC, is a quaternary ammonium compound widely recognized for its potent antimicrobial properties. This chemical has become a cornerstone in industries ranging from healthcare to personal care, thanks to its broad-spectrum efficacy against bacteria, fungi, and viruses. In recent years, the demand for benzalkonium chloride uses has surged, particularly in disinfectants, preservatives, and even COVID-19 sanitizers, reflecting its critical role in public health.

The molecular structure of benzalkonium chloride consists of a positively charged nitrogen atom bonded to long alkyl chains, which enables it to disrupt microbial cell membranes. This mechanism of action makes it highly effective yet safe for topical applications when used within regulated concentrations. Searches for benzalkonium chloride safety and benzalkonium chloride side effects have spiked as consumers become more informed about ingredient transparency in products like hand sanitizers and wound cleansers.

One of the most discussed topics surrounding BAC is its role in antimicrobial resistance (AMR). While it remains a staple in hospital-grade disinfectants, researchers are investigating alternatives to mitigate potential resistance development. This aligns with growing public interest in sustainable disinfectants and eco-friendly preservatives, driving innovation in formulations that balance efficacy and environmental impact.

In the cosmetics industry, benzalkonium chloride is valued as a preservative (benzalkonium chloride in cosmetics), extending shelf life by inhibiting microbial growth. However, debates around paraben-free alternatives have led to scrutiny of all synthetic preservatives, prompting manufacturers to explore hybrid solutions. Meanwhile, its use in eye drops and nasal sprays continues under strict pharmacopeial guidelines, with studies confirming its low irritation profile at approved levels.

Environmental persistence is another hot-button issue. Queries like "is benzalkonium chloride biodegradable?" highlight consumer concerns. While BAC degrades slower than alcohol-based sanitizers, wastewater treatment advancements and controlled usage protocols aim to minimize ecological risks. Regulatory bodies such as the EPA and EMA continuously reassess its environmental thresholds.

From a technical standpoint, benzalkonium chloride solution concentrations vary by application—0.1% for surface disinfection versus 0.01% in some personal care products. This precision dosing underscores the importance of formulation science, a trending search term among DIY sanitizer makers during the pandemic. Proper handling, including avoiding mixing with anionic surfactants, remains a key safety measure.

Emerging research explores benzalkonium chloride nanoparticles for enhanced delivery systems, while its synergy with other actives like chlorhexidine opens new clinical possibilities. As global hygiene standards evolve, 8001-54-5 maintains relevance through adaptive applications—from veterinary medicine to industrial water treatment—proving its versatility beyond traditional roles.

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